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Executive Summary

This guide outlines the structural basis and thermodynamic characterization protocols for 5-
nitro-N-phenyl-2-thiofuramide (C1:HsN20s3S). As a derivative of the nitrofuran class—
historically significant for antibacterial activity—this compound presents unique
physicochemical challenges due to the interplay between its nitro-aromatic system and the
thioamide linkage.

While specific calorimetric data for this exact ligand is sparse in public standard reference
databases, its crystal structure is well-defined. This document serves as a master protocol for
researchers to establish its thermodynamic profile, deriving properties from first principles and
analogous systems.

Chemical Identity & Structural Basis[1][2][3][4]

The thermodynamic behavior of 5-nitro-N-phenyl-2-thiofuramide is governed by its solid-
state packing and intramolecular forces. Understanding the crystal lattice is the prerequisite for
interpreting thermal data.

Compound Specifications
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Property Detail

IUPAC Name 5-nitro-N-phenylfuran-2-carbothioamide
Formula C11HsN203S

Molar Mass 248.26 g/mol

Appearance Yellow crystalline solid

Key Functional Groups Nitro (-NOz2), Furan ring, Thioamide (-C(=S)NH-)

Crystal Structure & Intramolecular Dynamics

According to Pavlovi¢, Mance, and Jakopci¢ (2000), the compound crystallizes in a specific
conformation that dictates its lattice energy and melting behavior.

» Conformation: The molecule exhibits a near-planar geometry in the central fragment, but the
phenyl and furan rings are rotated relative to the thioamide plane.

e Hydrogen Bonding: A critical thermodynamic feature is the strong intramolecular N—H---O
hydrogen bond between the amide proton and the furan ring oxygen. This "locked"
conformation reduces the entropy of the molecule in the solid state compared to freely
rotating analogs.

o Lattice Packing: The crystal lattice is stabilized by intermolecular van der Waals forces and
weak C—H::-S interactions, characteristic of thioamides where the sulfur atom acts as a soft
hydrogen bond acceptor.

Thermodynamic Characterization Protocol

As standard enthalpy tables for this specific derivative are not yet codified in NIST databases,
the following Self-Validating Protocols must be employed to generate the data. These
workflows align with methods used for similar nitrofuran aldehydes (e.g., 5-(nitrophenyl)furan-2-
carbaldehyde).

Phase I: Thermal Stability & Phase Transitions
(DSCITGA)
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Objective: Determine the melting temperature (

) and enthalpy of fusion (
).

Protocol:

Instrument: Differential Scanning Calorimeter (DSC) (e.g., TA Instruments Q2000).

Sample Prep: Encapsulate 3—5 mg of dried crystalline sample in a hermetically sealed
aluminum pan.

Cycle:

o Equilibrate at 25°C.

o Ramp 5°C/min to 250°C (Note: Monitor TGA simultaneously to ensure no decomposition
occurs prior to melting).

Analysis: Integrate the endothermic melting peak. The onset temperature is

. The area under the curve (J/g) converted to kJ/mol is

Expected Behavior: Based on structural analogs, the melting point is expected in the range of
160°C — 210°C. Decomposition often follows immediately after melting in nitro-furans;
therefore, the enthalpy of fusion must be captured from the first heating cycle.

Phase Il: Combustion Calorimetry

Objective: Determine the Standard Molar Enthalpy of Formation (

).

Protocol:

e Instrument: Isoperibol Oxygen Bomb Calorimeter.
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e Reaction:

e Procedure:

[¢]

Pelletize ~0.5 g of sample.

[¢]

Combust in 3.0 MPa pure Oxygen.

[e]

Crucial Correction: The presence of Sulfur requires a Washburn correction for the
formation of aqueous sulfuric acid rather than

gas.

[e]

Analyze bomb washings for nitrate and sulfate content to correct the energy of combustion

(

e Calculation:
Phase lll: Heat Capacity ()
Objective: Measure molar heat capacity to calculate entropy (

) and Gibbs energy (

).

Protocol:

Method: Step-scan DSC or Relaxation Calorimetry (PPMS) for low-temperature accuracy.

Range: 298.15 K is the standard reference point.

Reference: Use a sapphire standard for calibration.

Data Output:

(J-K-t-mol~?) is derived from the heat flow difference between sample and blank.
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Visualization of Workflows
Experimental Characterization Logic

The following diagram illustrates the logical flow for fully characterizing the thermodynamic
profile of the compound.
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Figure 1: Integrated workflow for determining structural and thermodynamic parameters. Green
nodes indicate established data; Yellow and Red nodes indicate required experimental steps.

Thermodynamic Cycle for Formation Enthalpy

To derive the formation enthalpy from combustion data, the following thermodynamic cycle is
applied.

Standard State Elements
11C(s) + 4H2(g) + N2(g) + 1.502(g) + S(s)

AfH° (Unknown) Y AfH® (Known Products)

Target Compound AcH® (Measured Combustion Products

C11HsN20s3S (solid) 11CO2(g) + 4H20(l) + N2(g) + H2SOa4(aq)

Click to download full resolution via product page
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Figure 2: Hess's Law cycle.[1][2] The unknown Formation Enthalpy (Blue) is calculated by
subtracting the Measured Combustion Enthalpy (Red) from the sum of Known Product
Enthalpies (Grey).

Summary of Data Requirements

Researchers characterizing this compound should populate the following table. Values for
Analog are based on 5-(nitrophenyl)-2-furaldehyde for reference.

Analog Value Target (To be

Parameter Symbol Units
(Ref) Measured)
ngcontent-ng-
€3932382896=""
_nghost-ng-
Melting Point c1874552323="" K 400-420 K [Experimental]
class="inline ng-
star-inserted">
Enthalpy of ]
) kJ[3]-mol—1 25-35 [Experimental]
Fusion
Enthalpy of )
) kJ-mol—1 -5500 (approx) [Experimental]
Combustion
Enthalpy of
) kJ-mol—1 -150 to -200 [Calculated]
Formation
Heat Capacity )
J-K~t:mol-? 289.3 [Experimental]
(298K)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 3. Thiourea, N-phenyl-N'-(phenylmethyl)- [webbook.nist.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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